Cas no 23799-83-9 (Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
• CAS No: 23799-83-9
• MF: C₁₁H₁₃Cl₂NS
• MW: 262.198619604111
• CID: 272378
• PubChem ID: 211995
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
• 23799-83-9
• Benzo(b)thiophene-3-ethylamine, 5-chloro-N-methyl-, hydrochloride
• 2-(5-Chloro-1-benzothiophen-3-yl)-N-methylethan-1-amine--hydrogen chloride (1/1)
• 5-Chloro-N-methylbenzo(b)thiophene-3-ethylamine hydrochloride
• DTXSID40946599

• Inchi： 1S/C11H12ClNS.ClH/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11;/h2-3,6-7,13H,4-5H2,1H3;1H
• InChI Key： YTCSHTNTWGMINF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)CCNC.Cl

Computed Properties

• Exact Mass: 261.01479
• Monoisotopic Mass: 261.014576
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3

Experimental Properties

• Boiling Point: 346°C at 760 mmHg
• Flash Point: 163.1°C
• PSA: 12.03